Sodium;4-[4-(3-ethyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)pyridin-1-yl]butane-1-sulfonate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Sodium;4-[4-(3-ethyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)pyridin-1-yl]butane-1-sulfonate, also known as STS, is a compound that has been used extensively in scientific research due to its ability to inhibit protein tyrosine phosphatases (PTPs). PTPs are enzymes that play a crucial role in regulating cellular signaling pathways, and their dysregulation has been implicated in a variety of diseases, including cancer, diabetes, and autoimmune disorders.
Scientific Research Applications
Sodium;4-[4-(3-ethyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)pyridin-1-yl]butane-1-sulfonate has been used extensively in scientific research to investigate the role of PTPs in various diseases. For example, this compound has been shown to inhibit the activity of PTP1B, a PTP that is involved in the regulation of insulin signaling and has been implicated in the development of type 2 diabetes. This compound has also been used to study the role of PTPs in cancer, where dysregulated PTP activity has been linked to tumor growth and metastasis.
Mechanism of Action
Sodium;4-[4-(3-ethyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)pyridin-1-yl]butane-1-sulfonate works by binding to the active site of PTPs, preventing them from dephosphorylating their substrates. This leads to the accumulation of phosphorylated proteins, which can have downstream effects on cellular signaling pathways. The exact mechanism by which this compound binds to PTPs is not fully understood, but it is thought to involve the formation of a covalent bond between the sulfonic acid group of this compound and a cysteine residue in the active site of the PTP.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are largely dependent on the specific PTP that is inhibited. For example, inhibition of PTP1B by this compound has been shown to improve insulin sensitivity in obese mice, suggesting that this compound may have potential therapeutic applications for type 2 diabetes. Inhibition of other PTPs has been linked to the suppression of tumor growth and metastasis, suggesting that this compound may have potential applications in cancer therapy.
Advantages and Limitations for Lab Experiments
One advantage of using Sodium;4-[4-(3-ethyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)pyridin-1-yl]butane-1-sulfonate in lab experiments is its specificity for PTPs. By selectively inhibiting PTP activity, this compound allows researchers to investigate the role of these enzymes in various cellular processes. However, one limitation of using this compound is that it may not be effective against all PTPs, and its specificity may vary depending on the concentration used.
Future Directions
For research on Sodium;4-[4-(3-ethyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)pyridin-1-yl]butane-1-sulfonate include investigating its potential therapeutic applications in diseases such as diabetes and cancer. Additionally, further studies are needed to elucidate the exact mechanism by which this compound binds to PTPs and to identify additional PTPs that may be targeted by this compound. Finally, the development of more potent and selective PTP inhibitors, based on the structure of this compound, may have important implications for the treatment of a variety of diseases.
Synthesis Methods
The synthesis of Sodium;4-[4-(3-ethyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)pyridin-1-yl]butane-1-sulfonate involves the reaction of 4-bromobutane-1-sulfonic acid with 4-(3-ethyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)pyridine, followed by purification through recrystallization. The resulting product is a white crystalline powder that is soluble in water and ethanol.
properties
CAS RN |
18056-77-4 |
---|---|
Molecular Formula |
C14H17N2NaO4S3 |
Molecular Weight |
396.5 g/mol |
IUPAC Name |
sodium;4-[4-(3-ethyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)pyridin-1-yl]butane-1-sulfonate |
InChI |
InChI=1S/C14H18N2O4S3.Na/c1-2-16-13(17)12(22-14(16)21)11-5-8-15(9-6-11)7-3-4-10-23(18,19)20;/h5-6,8-9H,2-4,7,10H2,1H3,(H,18,19,20);/q;+1/p-1 |
InChI Key |
IREUENUIFYGOGL-UHFFFAOYSA-M |
Isomeric SMILES |
CCN1C(=O)C(=C2C=CN(C=C2)CCCCS(=O)(=O)[O-])SC1=S.[Na+] |
SMILES |
CCN1C(=O)C(=C2C=CN(C=C2)CCCCS(=O)(=O)[O-])SC1=S.[Na+] |
Canonical SMILES |
CCN1C(=O)C(=C2C=CN(C=C2)CCCCS(=O)(=O)[O-])SC1=S.[Na+] |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.